![molecular formula C15H13Cl2NO B250331 2,4-dichloro-N-ethyl-N-phenylbenzamide](/img/structure/B250331.png)
2,4-dichloro-N-ethyl-N-phenylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-dichloro-N-ethyl-N-phenylbenzamide, also known as DEET, is a widely used insect repellent. It was first developed by the United States Army in 1946 and has since become the most commonly used insect repellent in the world. DEET is effective against a wide range of insects, including mosquitoes, ticks, and flies. In
Mechanism of Action
The mechanism of action of 2,4-dichloro-N-ethyl-N-phenylbenzamide is not fully understood. It is believed that this compound works by interfering with the insect's ability to detect the presence of humans and other animals. This compound may also interfere with the insect's ability to locate its host by disrupting the chemical signals that insects use to find their prey.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on insects. It can disrupt the function of insect olfactory receptors and interfere with the insect's nervous system. This compound can also affect the metabolism of insects, leading to changes in energy production and utilization.
Advantages and Limitations for Lab Experiments
2,4-dichloro-N-ethyl-N-phenylbenzamide is a widely used insect repellent that is readily available and relatively inexpensive. It is also effective against a wide range of insects, making it a useful tool for studying insect behavior and insecticide resistance. However, this compound can be toxic to some non-target organisms and may have unintended effects on the environment. It is important to use this compound responsibly and to follow all safety guidelines when working with this substance.
Future Directions
There are a number of possible future directions for research on 2,4-dichloro-N-ethyl-N-phenylbenzamide. One area of interest is the development of new insect repellents that are more effective and less toxic than this compound. Another area of research is the study of the environmental impact of this compound and other insect repellents. Finally, there is a need for more research on the mechanism of action of this compound and the biochemical and physiological effects of this substance on insects.
Synthesis Methods
The synthesis of 2,4-dichloro-N-ethyl-N-phenylbenzamide involves the reaction of 2-chloroethylamine hydrochloride with N,N-dimethylbenzamide in the presence of sodium hydroxide. The resulting product is then chlorinated with thionyl chloride to form this compound. The overall reaction can be represented as follows:
Scientific Research Applications
2,4-dichloro-N-ethyl-N-phenylbenzamide is widely used in scientific research as an insect repellent. It is particularly useful in studies involving mosquitoes and other biting insects. This compound can be used to test the effectiveness of other insect repellents and to study the behavior of insects in the presence of repellents. This compound is also used in studies of insecticide resistance, as it can be used to test the susceptibility of insects to different insecticides.
Properties
Molecular Formula |
C15H13Cl2NO |
---|---|
Molecular Weight |
294.2 g/mol |
IUPAC Name |
2,4-dichloro-N-ethyl-N-phenylbenzamide |
InChI |
InChI=1S/C15H13Cl2NO/c1-2-18(12-6-4-3-5-7-12)15(19)13-9-8-11(16)10-14(13)17/h3-10H,2H2,1H3 |
InChI Key |
FAESAQUGRWPMBQ-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC=C1)C(=O)C2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
CCN(C1=CC=CC=C1)C(=O)C2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.